Cas no 2313-01-1 (5-ethyl-2(3H)-Furanone)

5-ethyl-2(3H)-Furanone structure
5-ethyl-2(3H)-Furanone structure
Product Name:5-ethyl-2(3H)-Furanone
CAS No:2313-01-1
MF:C6H8O2
MW:112.126522064209
CID:283872
PubChem ID:281853
Update Time:2025-04-19

5-ethyl-2(3H)-Furanone Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-2(3H)-Furanone
    • 5-ethylfuran-2(3H)-one; 5-ethyl-2(3H)-furanone; 5-ethyl-(3H)-furan-2-one; 4-ethyl-3-butenolide; AC1Q6H3R; AC1L5V7P; SureCN980433; NSC134771; 2(3H)-Furanone,5-ethyl-; 2(3H)-Furanone, 5-ethyl-; 5-Aethyl-3H-furan-2-on;
    • D869KF4XDD
    • 3-Hexenoic acid, .gamma.-lactone
    • 5-Ethyldihydro-(3H)-furan-2-one
    • NSC134771
    • 2313-01-1
    • 5-ethyl-(3H)-furan-2-one
    • 5-ethyl-3H-furan-2-one
    • UNII-D869KF4XDD
    • NS00126489
    • NSC-134771
    • WWAGWEFPCZVKGN-UHFFFAOYSA-N
    • 3-Hexenoic acid, 4-hydroxy-, gamma-lactone
    • DTXSID20300094
    • 5-Ethyl-2-furanone
    • SCHEMBL980433
    • 2(3H)-Furanone, 5-ethyl-
    • Inchi: 1S/C6H8O2/c1-2-5-3-4-6(7)8-5/h3H,2,4H2,1H3
    • InChI Key: WWAGWEFPCZVKGN-UHFFFAOYSA-N
    • SMILES: O1C(CC=C1CC)=O

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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